Cas no 1209651-27-3 (N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide)

• Product Name: N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide
• CAS No: 1209651-27-3
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6229621
• PubChem ID: 45511474
• Update Time: 2025-06-07

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide
• N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)picolinamide
• AKOS024652338
• N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}pyridine-2-carboxamide
• 1209651-27-3
• N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]pyridine-2-carboxamide
• F2493-3090

• Inchi： 1S/C18H17N3O4/c1-23-15-7-6-12(9-17(15)24-2)16-10-13(21-25-16)11-20-18(22)14-5-3-4-8-19-14/h3-10H,11H2,1-2H3,(H,20,22)
• InChI Key： OULVRSJCCMMHMC-UHFFFAOYSA-N
• SMILES： O1C(=CC(CNC(C2C=CC=CN=2)=O)=N1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide

Introduction to N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide (CAS No: 1209651-27-3)

N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide (CAS No: 1209651-27-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of an oxazole moiety linked to a pyridine core, which is further functionalized with a 3,4-dimethoxyphenyl group. The structural features of this molecule make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The oxazole ring is a heterocyclic aromatic structure containing one oxygen atom and two carbon atoms in its five-membered ring. This structural motif is known for its versatility in biological interactions, often serving as a scaffold for drugs targeting neurological disorders, infectious diseases, and cancer. The 3,4-dimethoxyphenyl substituent enhances the lipophilicity of the molecule while also contributing to its potential binding affinity to specific biological targets. The pyridine core further expands the pharmacophoric space, allowing for interactions with proteins and enzymes involved in critical metabolic pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate the activity of kinases and other enzymes implicated in disease pathogenesis. The unique combination of functional groups in N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide positions it as a potential lead compound for such applications. Specifically, the pyridine-2-carboxamide moiety is frequently employed in drug design due to its ability to form hydrogen bonds with polar residues in protein targets, thereby enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in oncology research. The oxazole ring has been identified as a key structural element in several FDA-approved antifungal and antiviral drugs, suggesting that it may play a crucial role in modulating enzyme activity or protein-protein interactions relevant to cancer cell proliferation. Additionally, the presence of the 3,4-dimethoxyphenyl group may contribute to improved solubility and bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide with high precision. These studies have highlighted its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are overexpressed in many types of cancer. By disrupting the activity of these kinases, the compound could potentially induce cell cycle arrest and apoptosis in cancer cells. Furthermore, its structural similarity to known kinase inhibitors suggests that it may exhibit synergistic effects when combined with existing chemotherapeutic agents.

The synthesis of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring via cyclization reactions followed by functionalization with the pyridine core through nucleophilic substitution or condensation reactions. The introduction of the 3,4-dimethoxyphenyl group typically occurs at a later stage using protective group strategies to prevent unwanted side reactions.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary results indicate that it exhibits significant inhibitory effects on several kinases relevant to cancer progression. For instance, experiments have demonstrated its ability to suppress the activity of CDK4/6 and EGFR (epidermal growth factor receptor), two targets implicated in tumor growth and metastasis. These findings are particularly exciting given that CDK4/6 inhibitors have recently gained FDA approval for treating certain types of advanced cancer.

The pharmacokinetic properties of N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide are also under investigation. In vivo studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for assessing its potential as a drug candidate and for guiding further optimization efforts aimed at improving bioavailability and reducing toxicity.

One notable advantage of this compound is its chemical stability under various conditions, which is essential for pharmaceutical applications. The presence of multiple functional groups does not appear to compromise its structural integrity during storage or administration. This stability ensures that the compound remains effective throughout its shelf life and upon exposure to physiological conditions within the body.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide. By systematically altering substituents such as the oxazole, pyridine, or dimethoxyphenyl moieties, researchers can fine-tune its biological activity and pharmacokinetic properties. Additionally, investigating its potential role in treating other diseases beyond oncology may uncover new therapeutic applications.

The integration of machine learning techniques into drug discovery has accelerated the identification of novel compounds like N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}pyridine-2-carboxamide with desired biological properties. These computational tools can predict molecular interactions with high accuracy based on structural features alone before experimental validation is required. Such advancements not only save time but also reduce costs associated with traditional high-throughput screening methods.

In conclusion,N-{5-(3,dimethoxyphenyl)}-1,,(dimethoxyphenoxy)}-carboxylic acid derivatives have emerged as promising candidates for therapeutic intervention across multiple disease indications, including cancer, neurodegenerative disorders,and infectious diseases.N-{(dimethoxyphenoxy)}-carbonyl-pyridinamine derivatives exhibit unique structural features that contribute to their biological activity, making them valuable tools for both academic research and pharmaceutical development.N-{(dimethoxyphenoxy)}-carbonyl-pyridinamine derivatives represent an exciting frontier in medicinal chemistry, offering hope for new treatments targeting some